Cas no 1341797-75-8 (5-Thiazolepropanoic acid, α-(acetylamino)-)

• Product Name: 5-Thiazolepropanoic acid, α-(acetylamino)-
• CAS No: 1341797-75-8
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 5972177
• PubChem ID: 22747927
• Update Time: 2025-06-14

5-Thiazolepropanoic acid, α-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolepropanoic acid, α-(acetylamino)-
• 2-acetamido-3-(1,3-thiazol-5-yl)propanoic acid
• EN300-4271363
• SCHEMBL6194153
• 1341797-75-8
• AKOS013463079

• Inchi： 1S/C8H10N2O3S/c1-5(11)10-7(8(12)13)2-6-3-9-4-14-6/h3-4,7H,2H2,1H3,(H,10,11)(H,12,13)
• InChI Key： RRNSFDQRGBJLKZ-UHFFFAOYSA-N
• SMILES： S1C(CC(NC(C)=O)C(O)=O)=CN=C1

Computed Properties

• Exact Mass: 214.04121336g/mol
• Monoisotopic Mass: 214.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 509.5±45.0 °C(Predicted)
• pka: 3.36±0.10(Predicted)

Additional information on 5-Thiazolepropanoic acid, α-(acetylamino)-

Recent Advances in the Study of 5-Thiazolepropanoic acid, α-(acetylamino)- (CAS: 1341797-75-8)

In recent years, the compound 5-Thiazolepropanoic acid, α-(acetylamino)- (CAS: 1341797-75-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole ring and acetylated amino group, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential clinical applications.

The synthesis of 5-Thiazolepropanoic acid, α-(acetylamino)- has been optimized in recent studies to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that utilizes a one-pot reaction involving thiazole derivatives and acetylating agents. This method not only reduces the number of synthetic steps but also enhances the scalability of the process, making it more feasible for industrial production. The study also reported a detailed characterization of the compound using NMR and mass spectrometry, confirming its structural integrity.

In terms of biological activity, recent in vitro and in vivo studies have shed light on the mechanism of action of 5-Thiazolepropanoic acid, α-(acetylamino)-. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits potent inhibitory effects on specific inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Furthermore, a 2023 preprint on bioRxiv reported its efficacy against drug-resistant bacterial strains, including MRSA, by disrupting bacterial cell wall synthesis. These findings underscore the compound's versatility in addressing both chronic inflammatory conditions and infectious diseases.

Another area of interest is the anticancer potential of 5-Thiazolepropanoic acid, α-(acetylamino)-. A recent study published in Cancer Research (2023) explored its role in inhibiting the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The compound was found to induce apoptosis via the mitochondrial pathway, as evidenced by increased caspase-3 activity and DNA fragmentation. These results position it as a promising candidate for further preclinical development in oncology.

Despite these advancements, challenges remain in the clinical translation of 5-Thiazolepropanoic acid, α-(acetylamino)-. Pharmacokinetic studies, as reported in a 2023 issue of Drug Metabolism and Disposition, indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its therapeutic profile. Additionally, toxicity studies in animal models have shown that high doses may lead to hepatotoxicity, highlighting the need for careful dose optimization in future studies.

In conclusion, 5-Thiazolepropanoic acid, α-(acetylamino)- (CAS: 1341797-75-8) represents a multifaceted molecule with significant therapeutic potential. Recent research has elucidated its synthetic pathways, biological activities, and mechanisms of action, paving the way for its application in treating inflammatory, infectious, and neoplastic diseases. However, further studies are required to address its pharmacokinetic and safety limitations, ensuring its successful transition from the laboratory to the clinic.